Cas no 91645-06-6 ( )

  structure
  structure
Product name: 
CAS No:91645-06-6
MF:C12H17NO3
MW:223.268283605576
CID:996645
PubChem ID:303411

  Chemical and Physical Properties

Names and Identifiers

    • 2-butyl-3a,4,5,6,7,7a-hexahydro-octahydro-1H-4,7-epoxyisoindole-1,3-dione
    • NSC191779
    • 2-butylhexahydro-1H-4,7-epoxyisoindole-1,3(2H)-dione
    • NSC-191779
    • 91645-06-6
    • N-butyl-7-Oxabicyclo(2.2.1)heptane-2,3-dicarboximide
    • 4,7-Epoxy-2-butyl-2,3,3a,4,5,6,7,7a-octahydro-1h-isoindole-1,3-dione
    • BJQVSFGGONZLMC-UHFFFAOYSA-N
    • DTXSID00307480
    • SCHEMBL3494259
    •  
    • Inchi: InChI=1S/C12H17NO3/c1-2-3-6-13-11(14)9-7-4-5-8(16-7)10(9)12(13)15/h7-10H,2-6H2,1H3
    • InChI Key: BJQVSFGGONZLMC-UHFFFAOYSA-N
    • SMILES: CCCCN1C(=O)C2C3CCC(C2C1=O)O3

Computed Properties

  • Exact Mass: 223.121
  • Monoisotopic Mass: 223.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.205
  • Boiling Point: 377.2°C at 760 mmHg
  • Flash Point: 181.9°C
  • Refractive Index: 1.528

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